N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide

• IUPAC Name: N-[1-ethyl-2-(morpholin-4-ylmethyl)benzimidazol-5-yl]pentanamide
• InChI: InChI=1S/C19H28N4O2/c1-3-5-6-19(24)20-15-7-8-17-16(13-15)21-18(23(17)4-2)14-22-9-11-25-12-10-22/h7-8,13H,3-6,9-12,14H2,1-2H3,(H,20,24)
• InChI Key: FQQFATQDPCOVMH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC2=C(C=C1)N(C(=N2)CN3CCOCC3)CC
• Molecular Formula: C19H28N4O2
• Molecular Weight: 344.5 g/mol

Description

N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide, also known as EMBI, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and division. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell growth and division, and to induce apoptosis in cancer cells. N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide has also been shown to inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Another advantage is that it has been shown to be effective in inhibiting the growth of various cancer cell lines. However, one limitation is that it may not be effective against all types of cancer cells, and further research is needed to determine its efficacy in different types of cancer. Additionally, the potential side effects of N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide on normal cells and tissues are not fully understood, and further research is needed to assess its safety.

Future Directions

There are several future directions for research on N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide. One area of research is the development of new analogs of N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide that may be more effective in inhibiting the growth of cancer cells. Another area of research is the development of N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide-based therapies for the treatment of Alzheimer's disease. Additionally, further research is needed to understand the potential side effects of N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide on normal cells and tissues, and to assess its safety for use in humans.

Scientific Research Applications

N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide has been extensively studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]pentanamide has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the development of the disease.